![molecular formula C10H12N6 B1491675 7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098026-36-7](/img/structure/B1491675.png)
7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
The compound “7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole” is a type of pyrazole. Pyrazoles are a class of organic compounds known for their five-membered aromatic ring structure with two nitrogen atoms .
Synthesis Analysis
Pyrazoles can be synthesized through various methods. One common method involves the [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves the condensation of ketones, aldehydes, and hydrazine monohydrochloride .Molecular Structure Analysis
Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor) .Chemical Reactions Analysis
The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP ¼ 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles has been reported .Physical And Chemical Properties Analysis
Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups . The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed .Scientific Research Applications
7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole has been studied for its potential use in a variety of scientific research applications. It has been used as a substrate in enzyme-catalyzed reactions, as a ligand in protein-binding studies, and as an inhibitor of various biochemical pathways. It has also been used to study the structure and function of various proteins and nucleic acids. Additionally, this compound has been studied for its ability to interact with various cellular processes and its potential use in drug development.
Mechanism of Action
Target of Action
It’s known that pyrazole derivatives, which this compound is a part of, have a wide range of biological activities and can be used to treat a variety of diseases, such as cancers, respiratory diseases, infections, and neurological diseases .
Mode of Action
Pyrazole derivatives have been found to inhibit cyclin-dependent kinases (cdks), which play a crucial role in cell cycle regulation . This suggests that 7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole may interact with its targets, leading to changes in cellular processes.
Biochemical Pathways
Pyrazole derivatives have been found to have a wide range of biological activities, suggesting that they may affect multiple pathways .
Result of Action
Pyrazole derivatives have been found to exhibit significant inhibition on various cell lines , suggesting that this compound may have similar effects.
Action Environment
It’s known that the reactions of pyrazole with ozone can occur, suggesting that environmental factors such as ozone concentration may influence the action of this compound .
Advantages and Limitations for Lab Experiments
7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and the reaction can be carried out in either aqueous or organic solvent systems. Additionally, it has been shown to interact with various proteins and nucleic acids and to inhibit certain biochemical pathways. However, it is important to note that the effects of this compound on cellular processes and its potential use in drug development are still being studied, and further research is needed to fully understand its effects.
Future Directions
There are a number of potential future directions for research on 7-(azidomethyl)-6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole. These include further studies on its effects on cellular processes, its potential use in drug development, and its ability to interact with various proteins and nucleic acids. Additionally, the mechanism of action of this compound should be further investigated, and its potential use in other scientific research applications should be explored. Finally, the safety and toxicity of this compound should be studied in order to ensure its safe use in laboratory and clinical settings.
Safety and Hazards
According to the safety data sheet, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
IUPAC Name |
7-(azidomethyl)-6-cyclopropyl-1-methylimidazo[1,2-b]pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N6/c1-15-4-5-16-10(15)8(6-12-14-11)9(13-16)7-2-3-7/h4-5,7H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWEAAANICHYJDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN2C1=C(C(=N2)C3CC3)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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